![molecular formula C17H20N4O B5797098 N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide](/img/structure/B5797098.png)
N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide, also known as MPN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPN is a derivative of nicotinamide and has been found to possess unique biochemical and physiological properties that make it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide involves the inhibition of various signaling pathways that are involved in cell proliferation and survival. This compound has been found to inhibit the activation of PI3K/Akt/mTOR pathway, which is a key signaling pathway involved in cancer cell growth and survival. This compound has also been found to inhibit the expression of various oncogenes such as c-Myc and Bcl-2.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase cascade. This compound has also been found to inhibit angiogenesis, which is the process of formation of new blood vessels that is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide in lab experiments is its low toxicity and high bioavailability. This compound has been found to be well-tolerated in animal studies and does not exhibit any significant adverse effects. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide. One of the major areas of research is the development of novel this compound derivatives with improved efficacy and bioavailability. Another area of research is the investigation of the potential applications of this compound in other diseases such as diabetes and neurodegenerative disorders. Additionally, studies are needed to investigate the long-term effects of this compound on human health and its potential use in clinical settings.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various research fields. This compound exhibits unique biochemical and physiological properties that make it a promising candidate for various research studies. Further research is needed to fully understand the potential applications of this compound in various diseases and its long-term effects on human health.
Synthesis Methods
The synthesis of N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide involves the reaction of 4-methyl-1-piperazinecarboxylic acid with 4-aminophenyl nicotinate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-[4-(4-methyl-1-piperazinyl)phenyl]nicotinamide has been extensively studied for its potential applications in various scientific research fields. One of the major research areas where this compound has been investigated is cancer research. Studies have shown that this compound exhibits anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been found to enhance the efficacy of chemotherapy drugs in cancer treatment.
properties
IUPAC Name |
N-[4-(4-methylpiperazin-1-yl)phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c1-20-9-11-21(12-10-20)16-6-4-15(5-7-16)19-17(22)14-3-2-8-18-13-14/h2-8,13H,9-12H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLLQFACJMQLSCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.